2-(Difluoromethoxy)-5-methylbenzaldehyde
Overview
Description
2-(Difluoromethoxy)-5-methylbenzaldehyde, also known as 2-DFM-5-MBA, is an organic compound belonging to the class of aromatic aldehydes. It is a white to off-white solid with a melting point of 83°C and a boiling point of 159°C. It is soluble in most organic solvents and is used in a variety of scientific research applications.
Scientific Research Applications
Medicinal Chemistry: Antibacterial Agents and Anaesthetics
2-(Difluoromethoxy)-5-methylbenzaldehyde: has been investigated for its potential in medicinal chemistry, particularly as an antibacterial agent and in anaesthetics. The difluoromethoxy group is known to enhance the lipophilicity and metabolic stability of pharmaceutical compounds, making them effective in penetrating bacterial cell walls and potentially leading to new treatments for bacterial infections .
Chronic Obstructive Pulmonary Disease (COPD) Treatment
This compound’s structural motif is found in Roflumilast, a selective enzyme inhibitor used as an anti-inflammatory medication for treating COPD. The difluoromethoxy group in Roflumilast is crucial for its pharmacological activity, indicating that 2-(Difluoromethoxy)-5-methylbenzaldehyde could be a valuable intermediate in synthesizing similar therapeutic agents .
Development of Liquid Crystal Displays
The high polarity of the electronegative fluorine atoms, combined with the aromatic stacking interactions of the phenyl groups, makes compounds like 2-(Difluoromethoxy)-5-methylbenzaldehyde invaluable in the construction of nematic liquid crystals. These crystals are essential for the development of high-resolution liquid crystal displays (LCDs), which are widely used in televisions, monitors, and smartphones .
Agricultural Chemistry: Pesticides and Herbicides
In the agricultural sector, the difluoromethoxy phenyl motif is utilized in the design of pesticides and herbicides. The presence of this group in molecules like Flucythrinate and Pyraflufen enhances their effectiveness in controlling pests and weeds, suggesting that 2-(Difluoromethoxy)-5-methylbenzaldehyde could be a precursor in developing new agrochemicals .
Organic Synthesis: Building Block for Complex Molecules
Due to its reactive aldehyde group, 2-(Difluoromethoxy)-5-methylbenzaldehyde serves as a versatile building block in organic synthesis. It can undergo various chemical reactions, such as aldol condensation or reductive amination, to create complex molecules for further research and development in various fields of chemistry .
Material Science: Synthesis of Advanced Materials
The unique electronic properties of the difluoromethoxy group can be harnessed in material science for synthesizing advanced materials with specific electrical and optical characteristics. This could lead to innovations in semiconductors, photovoltaic cells, and other high-tech materials .
properties
IUPAC Name |
2-(difluoromethoxy)-5-methylbenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2O2/c1-6-2-3-8(13-9(10)11)7(4-6)5-12/h2-5,9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCAPSKHMYYUTMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC(F)F)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301276716 |
Source
|
| Record name | 2-(Difluoromethoxy)-5-methylbenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301276716 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Difluoromethoxy)-5-methylbenzaldehyde | |
CAS RN |
147249-30-7 |
Source
|
| Record name | 2-(Difluoromethoxy)-5-methylbenzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=147249-30-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(Difluoromethoxy)-5-methylbenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301276716 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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